N-(2,5-difluorophenyl)-2-oxolanecarboxamide

• Molecular Formula: C11H11F2NO2
• Molecular Weight: 227.21 g/mol
• IUPAC Name: N-(2,5-difluorophenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C11H11F2NO2/c12-7-3-4-8(13)9(6-7)14-11(15)10-2-1-5-16-10/h3-4,6,10H,1-2,5H2,(H,14,15)
• InChI Key: NOJVPAALEQABFD-UHFFFAOYSA-N
• SMILES: C1CC(OC1)C(=O)NC2=C(C=CC(=C2)F)F

Description

N-(2,5-difluorophenyl)-2-oxolanecarboxamide is an anilide.

Scientific Research Applications

1. Molecular Aggregation and Fluorine's Role

N-(2,5-difluorophenyl)-2-oxolanecarboxamide is involved in molecular aggregation studies. It demonstrates a unique 2,5-difluorobenzene effect, contributing to shorter C–H⋯F contacts than typically expected. This highlights the role of fluorine in molecular aggregation, particularly in substituted difluorobenzenes (Mocilac, Osman, & Gallagher, 2016).

2. Interaction with Bacterial Cells

Studies on thiourea derivatives, including N-(2,5-difluorophenyl)-2-oxolanecarboxamide, indicate potential in developing antimicrobial agents. These compounds exhibit significant activity against strains like Pseudomonas aeruginosa and Staphylococcus aureus, especially in the context of biofilms (Limban, Marutescu, & Chifiriuc, 2011).

3. Predictability of Fluorine-based Contacts

Research on similar Hg(II) complexes with N-(2,5-difluorophenyl)-2-pyrazinecarboxamide ligands found that the fluorine atoms participate in various, often unpredictable fluorine-based contacts. This underscores the complexity and unpredictability of fluorine interactions in molecular structures (Khavasi & Rahimi, 2017).

4. Inhibition of Fatty Acid Synthase

The compound has been shown to inhibit fatty acid synthase in plants, which suggests its potential use in herbicides. This inhibition happens competitively in key enzyme activities, pointing to its utility in agricultural research (Ashton et al., 1994).

5. Potential in Antidepressant and Nootropic Agents

N-(2,5-difluorophenyl)-2-oxolanecarboxamide derivatives show promise as central nervous system (CNS) active agents. Specific derivatives have exhibited significant antidepressant and nootropic activities, suggesting their potential in developing new CNS-targeted therapeutic drugs (Thomas, Nanda, Kothapalli, & Hamane, 2016).

6. Regulation of Apoptotic Activities in Cancer Cells

In hepatocellular carcinoma research, derivatives of N-(2,5-difluorophenyl)-2-oxolanecarboxamide have been shown to regulate apoptotic activities. They affect both pro-apoptotic and anti-apoptotic genes, indicating their potential in cancer therapy (Ramezani et al., 2019).